Cas no 89590-98-7 (Mogroside VI)

• Product Name: Mogroside VI
• CAS No: 89590-98-7
• MF: C₆₆H₁₁₂O₃₄
• MW: 1449.57510566711
• CID: 722887
• PubChem ID: 56843594
• Update Time: 2025-05-25

Mogroside VI Chemical and Physical Properties

Names and Identifiers

• Mogroside VI
• C66H112O34
• X1187
• (2R,3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6R)-6-[[(3S,8R,9R,10R,11R,13R,14S,17R)-17-[(2R,5R)-5-[(2S,3R,4S,5S
• Q-100881
• DA-65587
• FS-7022
• AKOS037514744
• HY-108275
• CS-0027970
• 89590-98-7

• Inchi： 1S/C66H112O34/c1-24(9-13-37(63(4,5)88)98-61-55(100-59-53(87)47(81)41(75)31(21-70)94-59)49(83)43(77)33(96-61)23-90-57-51(85)45(79)39(73)29(19-68)92-57)25-15-16-64(6)34-12-10-26-27(66(34,8)35(71)17-65(25,64)7)11-14-36(62(26,2)3)97-60-54(99-58-52(86)46(80)40(74)30(20-69)93-58)48(82)42(76)32(95-60)22-89-56-50(84)44(78)38(72)28(18-67)91-56/h10,24-25,27-61,67-88H,9,11-23H2,1-8H3/t24-,25-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36+,37-,38-,39-,40-,41-,42-,43-,44+,45+,46+,47+,48+,49+,50-,51-,52-,53-,54-,55-,56-,57-,58+,59+,60+,61+,64+,65-,66+/m1/s1
• InChI Key： LTDANPHZAHSOBN-QYTMKXBISA-N
• SMILES： C(C)(O)([C@H](O[C@@H]1O[C@H](CO[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)[C@@H](O)[C@H](O)[C@H]1O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O)CC[C@@H](C)[C@@]1([H])CC[C@@]2([C@]1(C)C[C@@H](O)[C@]1(C)[C@]2([H])CC=C2[C@@]1([H])CC[C@H](O[C@H]1[C@H](O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@@H](O)[C@H](O)[C@@H](CO[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)O1)C2(C)C)C)C

Computed Properties

• Exact Mass: 1448.70000
• Monoisotopic Mass: 1448.7035006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 34
• Heavy Atom Count: 100
• Rotatable Bond Count: 23
• Complexity: 2690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 40
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -5.3
• Topological Polar Surface Area: 556Ų

Experimental Properties

• Color/Form: Powder
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble in chloroform \ dichloromethane \ ethyl acetate \dmso\ acetone, etc
• PSA: 555.82000
• LogP: -7.58340
• Solubility: Soluble in water and dilute ethanol
• Vapor Pressure: No data available

Mogroside VI Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on Mogroside VI

Mogroside VI: A Comprehensive Overview

Mogroside VI, also known by its CAS number 89590-98-7, is a naturally occurring compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a member of the mogrosides family, which are triterpenoid saponins found in the fruit of the Monk fruit (Siraitia grosvenorii). Mogroside VI is particularly notable for its exceptional sweetness profile and bioactive properties, making it a valuable ingredient in the food, pharmaceutical, and nutraceutical industries.

The discovery of Mogroside VI has been driven by the increasing demand for natural sweeteners that can replace artificial additives. Unlike conventional sweeteners, Mogroside VI offers a natural alternative with minimal caloric content and potential health benefits. Recent studies have highlighted its ability to enhance flavor profiles without compromising on sweetness intensity, making it a preferred choice for manufacturers seeking to develop healthier food products.

One of the most remarkable aspects of Mogroside VI is its structural complexity. The compound consists of a triterpene aglycone core attached to multiple sugar moieties, which contribute to its unique functional properties. Researchers have employed advanced analytical techniques such as NMR spectroscopy and mass spectrometry to elucidate the precise structure of Mogroside VI, paving the way for further exploration of its biochemical interactions.

In terms of applications, Mogroside VI has shown promise in the development of low-calorie beverages, confectioneries, and dietary supplements. Its ability to mask bitter or unpleasant tastes while enhancing desirable flavors makes it an invaluable tool in product formulation. Moreover, emerging evidence suggests that Mogroside VI may possess antioxidant and anti-inflammatory properties, which could extend its utility into therapeutic applications.

The global market for natural sweeteners is experiencing rapid growth, driven by consumer preference for healthier and more sustainable products. Mogroside VI is well-positioned to capitalize on this trend, given its superior taste profile and versatile functionality. Industry experts predict that demand for this compound will continue to rise as more innovative applications are discovered.

In conclusion, Mogroside VI (CAS No. 89590-98-7) represents a groundbreaking advancement in the field of natural ingredients. Its unique combination of sweetness enhancement and potential health benefits positions it as a key player in the development of next-generation food and pharmaceutical products. As research into this compound progresses, it is likely that new opportunities will emerge, further solidifying its role in modern industries.